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Compound of Interest

Compound Name: Benzyl laurate

Cat. No.: B086544

For immediate release: This document provides essential safety and logistical information for
the proper disposal of benzyl laurate, a common emollient ester used in cosmetic formulations
and as a fragrance ingredient. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance. This guide is intended for
researchers, scientists, and drug development professionals.

Hazard Assessment and Regulatory Overview

Benzyl laurate is not classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals for a majority of notifications.[1]
However, the absence of a harmonized classification does not preclude the need for
responsible disposal. As a general principle, all laboratory chemicals should be managed as
chemical waste unless explicitly stated otherwise by institutional and local regulations.

The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous
wastes in the United States.[2][3] It is the responsibility of the waste generator to determine if a
substance is hazardous.[2][3] State and local regulations may have additional or more stringent
requirements.[2][4] Therefore, it is imperative to consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Key takeaway: While not acutely hazardous, benzyl laurate should be disposed of as a
chemical waste. Do not pour it down the drain or dispose of it in regular trash.[5]
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Personal Protective Equipment (PPE) and Spill
Management

Before handling benzyl laurate for disposal, ensure you are wearing appropriate PPE:
o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

In the event of a spill, contain the liquid with an inert absorbent material such as vermiculite,
sand, or commercial absorbent pads.[5] Collect the absorbed material into a designated,
labeled container for chemical waste.[5] Clean the spill area thoroughly with soap and water.[5]

Benzyl Laurate Disposal Procedure

The following is a step-by-step guide for the proper disposal of benzyl laurate. This procedure
is based on best practices for non-hazardous chemical waste.

Step 1: Waste Collection

o Collect waste benzyl laurate in a dedicated, leak-proof container made of a compatible
material (e.g., high-density polyethylene, glass).

e Ensure the container is clearly labeled "Waste Benzyl Laurate" and includes the date of
accumulation.

e Do not mix benzyl laurate with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

Step 2: Container Management
o Keep the waste container securely sealed when not in use.
o Store the container in a designated satellite accumulation area (SAA) for chemical waste.

o Ensure the SAAis in a well-ventilated area, away from incompatible materials.
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Step 3: Disposal Request

¢ Once the container is nearly full, or in accordance with your facility's waste pickup schedule,
submit a chemical waste pickup request to your EHS department.

o Follow your institution's specific procedures for waste manifest documentation.

Empty Containers: Empty containers that previously held benzyl laurate should be triple-rinsed
with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of
as chemical waste.[6] After triple-rinsing and allowing the container to dry completely, it may be
disposed of as regular laboratory glass or plastic waste, provided the label has been defaced
or removed.[7]

Quantitative Data Summary

Property Value Source
Molecular Formula C19H3002 [1]
Molecular Weight 290.4 g/mol [1]
Flash Point > 93.33 °C (> 200 °F) [8]

- 0.01491 mg/L @ 25 °C
Water Solubility (estimated) [8]
estimate

Generally not classified as
GHS Hazard [1]
hazardous

Benzyl Laurate Disposal Workflow
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Caption: Workflow for the proper disposal of benzyl laurate.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific Environmental Health and Safety (EHS) protocols and local regulations for chemical
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Benzyl Laurate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086544#benzyl-laurate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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